Cas no 2153893-94-6 (4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid)

• Product Name: 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid
• CAS No: 2153893-94-6
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 5950620
• PubChem ID: 165778725
• Update Time: 2025-10-28

4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid
• 2153893-94-6
• 4-bromo-5-[(but-3-yn-1-yl)(ethyl)amino]furan-2-carboxylic acid
• EN300-1450099

• Inchi： 1S/C11H12BrNO3/c1-3-5-6-13(4-2)10-8(12)7-9(16-10)11(14)15/h1,7H,4-6H2,2H3,(H,14,15)
• InChI Key： DWNIFQHSOIQCOA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)OC=1N(CC)CCC#C

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.7Ų

Additional information on 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid

Comprehensive Overview of 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid (CAS No. 2153893-94-6)

The compound 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid (CAS No. 2153893-94-6) is a highly specialized furan derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the brominated furan core and the but-3-yn-1-yl side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

One of the key reasons for the growing interest in 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid is its versatility in organic synthesis. The presence of both halogen and alkyne functional groups allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug design and click chemistry, which are among the most searched topics in AI-driven drug discovery platforms.

From a biochemical perspective, the furan-2-carboxylic acid moiety in this compound is known to interact with various biological targets, including kinases and GPCRs. Recent studies have highlighted its potential in modulating cell signaling pathways, a hot topic in cancer research and neurodegenerative disease studies. The ethylamino substitution further enhances its solubility and bioavailability, addressing a common challenge in drug development workflows.

The synthetic route to 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid often involves palladium-catalyzed cross-coupling reactions, a technique frequently searched by organic chemists in academic and industrial settings. Its CAS No. 2153893-94-6 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance checks—a concern for many R&D professionals navigating intellectual property landscapes.

In material science applications, the conjugated system of this furan derivative shows promise for developing organic semiconductors, a trending topic in renewable energy research. Its electron-withdrawing carboxylic acid group and electron-donating aminoalkyl chain create interesting electronic properties that researchers are exploring for optoelectronic devices, another highly searched term in scientific literature.

Quality control of 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, addressing the pharmaceutical industry's emphasis on impurity profiling. This aspect resonates with current Good Manufacturing Practice (cGMP) requirements, a frequent search query among quality assurance professionals in the chemical sector.

Environmental considerations of this compound are also gaining attention. The biodegradability of furan derivatives and their green chemistry applications are becoming increasingly important in sustainable chemical development. Many researchers are investigating whether 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid can be synthesized using catalytic methods that minimize waste generation—a priority in modern chemical manufacturing.

From a commercial perspective, the global market for fine chemicals like this furan derivative is expanding rapidly, driven by demand from the pharmaceutical intermediates sector. Its CAS registry number 2153893-94-6 appears in numerous supplier catalogs, with procurement specialists often searching for bulk availability and custom synthesis options—key terms in chemical sourcing platforms.

In conclusion, 4-bromo-5-(but-3-yn-1-yl)(ethyl)aminofuran-2-carboxylic acid represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and synthetic methodology development. Its structural complexity and functional group diversity make it a compelling subject for researchers exploring structure-activity relationships and molecular design principles—areas consistently ranking high in academic search queries and AI-assisted research tools.